![molecular formula C25H27N3O3 B2970480 N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide CAS No. 872862-16-3](/img/structure/B2970480.png)
N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biological Effects of Acetamide Derivatives
Acetamide derivatives, including compounds similar to N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide, have been studied for their biological effects. A comprehensive review by Kennedy (2001) in Critical Reviews in Toxicology updates the toxicological profile of acetamide and its derivatives, reflecting their commercial importance and the significant addition to our knowledge of their biological consequences in humans over the years. This work provides insights into the varied biological responses and potential usage of acetamide derivatives in various applications, including their environmental toxicology (Kennedy, 2001).
Piperazine Derivatives in Therapeutics
Piperazine derivatives, characterized by their six-membered nitrogen-containing heterocycle, are crucial in drug design, offering a broad range of therapeutic uses. Rathi et al. (2016) in Expert Opinion on Therapeutic Patents discuss the significance of piperazine in developing drugs with various therapeutic profiles, including antipsychotic, antihistamine, antianginal, and antidepressant properties. This review highlights the flexibility of piperazine derivatives in drug discovery and their potential in designing molecules for various diseases, underlining the importance of structural modifications to enhance their pharmacokinetic and pharmacodynamic properties (Rathi et al., 2016).
Metabolic Pathways and Drug Interactions
Understanding the metabolic pathways and potential drug interactions of complex molecules like this compound is crucial for their therapeutic application. Studies on related compounds, such as the metabolism of aspartame (Ranney & Oppermann, 1979), offer insights into how such compounds are metabolized in the body, including their conversion to CO2 or incorporation into body constituents. This knowledge is vital for predicting the behavior of similar compounds in therapeutic contexts and understanding their potential effects beyond the nervous system (Ranney & Oppermann, 1979).
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O3/c1-17-9-8-10-18(2)23(17)26-25(31)24(30)20-15-28(21-12-5-4-11-19(20)21)16-22(29)27-13-6-3-7-14-27/h4-5,8-12,15H,3,6-7,13-14,16H2,1-2H3,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPMJKNBOWPTOSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.